N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride

• IUPAC Name: N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C15H23NO.ClH/c1-5-9-16-10-11-17-14-8-6-7-13(12-14)15(2,3)4;/h5-8,12,16H,1,9-11H2,2-4H3;1H
• InChI Key: ONTSBPSHMXDDSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC=C1)OCCNCC=C.Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol

Description

N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride is a synthetic organic compound that belongs to the class of amines. It is characterized by the presence of a tert-butylphenoxy group attached to an ethyl chain, which is further connected to a prop-2-en-1-amine moiety. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride typically involves the following steps:

Formation of the tert-butylphenoxy group: This can be achieved by reacting tert-butylphenol with an appropriate halogenating agent, such as bromine or chlorine, to form tert-butylphenyl halide.

Attachment of the ethyl chain: The tert-butylphenyl halide is then reacted with ethylene oxide or ethylene glycol under basic conditions to form the tert-butylphenoxyethyl intermediate.

Introduction of the prop-2-en-1-amine group: The intermediate is then reacted with allylamine under suitable conditions to form the final product.

Formation of the hydrochloride salt: The free base is treated with hydrochloric acid to form the hydrochloride salt, which enhances its solubility and stability.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors, precise control of reaction conditions, and purification steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride; typically in anhydrous solvents.

Substitution: Various nucleophiles such as halides, thiols; often in the presence of a catalyst or under reflux conditions.

Major Products Formed

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted amine derivatives with different functional groups.

Scientific Research Applications

N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride
• N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrobromide
• N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydroiodide

Uniqueness

N-[2-(3-tert-butylphenoxy)ethyl]prop-2-en-1-amine;hydrochloride is unique due to its specific tert-butylphenoxy group and the hydrochloride salt form, which enhances its solubility and stability. This makes it particularly suitable for applications requiring high solubility and stability in aqueous environments.